molecular formula C19H21N3OS B6083911 [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone

[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone

Cat. No. B6083911
M. Wt: 339.5 g/mol
InChI Key: QFTXRCOSXKGFQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone is a chemical compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of effects on the body, and has been the subject of numerous studies in recent years. In

Mechanism of Action

The exact mechanism of action of [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone is not fully understood. However, it is believed to work by interacting with various receptors in the body, including dopamine receptors and acetylcholine receptors. It has also been shown to have antioxidant properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has a variety of biochemical and physiological effects on the body. It has been shown to increase levels of certain neurotransmitters, including dopamine and acetylcholine, and to have antioxidant effects. It has also been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone in lab experiments is its potential as a treatment for various diseases. It has also been shown to have a relatively low toxicity, which makes it a safer option for use in experiments. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone. One area of interest is its potential as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease. It may also have potential as a treatment for cancer and other diseases. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of [1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone involves several steps. One common method involves the reaction of 3-methyl-2-thiophenecarboxaldehyde with piperidine, followed by the addition of benzimidazole and a reducing agent. The resulting compound is then purified using various methods, including chromatography and recrystallization.

Scientific Research Applications

[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone has been studied for its potential use in a variety of scientific research applications. One area of interest is its potential as a treatment for various neurological disorders, including Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in cancer treatment, as well as its effects on the immune system.

properties

IUPAC Name

[1-(1H-benzimidazol-2-ylmethyl)piperidin-3-yl]-(3-methylthiophen-2-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3OS/c1-13-8-10-24-19(13)18(23)14-5-4-9-22(11-14)12-17-20-15-6-2-3-7-16(15)21-17/h2-3,6-8,10,14H,4-5,9,11-12H2,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QFTXRCOSXKGFQN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=C1)C(=O)C2CCCN(C2)CC3=NC4=CC=CC=C4N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl](3-methyl-2-thienyl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.